Ethyl 3-{[(2,5-diethoxyphenyl)sulfonyl]amino}-3-(4-methylphenyl)propanoate

• IUPAC Name: ethyl 3-[(2,5-diethoxyphenyl)sulfonylamino]-3-(4-methylphenyl)propanoate
• InChI: InChI=1S/C22H29NO6S/c1-5-27-18-12-13-20(28-6-2)21(14-18)30(25,26)23-19(15-22(24)29-7-3)17-10-8-16(4)9-11-17/h8-14,19,23H,5-7,15H2,1-4H3
• InChI Key: RNIAVFSNBKXXBK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)OCC)S(=O)(=O)NC(CC(=O)OCC)C2=CC=C(C=C2)C
• Molecular Formula: C22H29NO6S
• Molecular Weight: 435.5 g/mol

Description

Molecular Structure Analysis

The molecular formula of Ethyl 3-{[(2,5-diethoxyphenyl)sulfonyl]amino}-3-(4-methylphenyl)propanoate is C22H29NO6S. It has an average mass of 435.534 Da and a monoisotopic mass of 435.171570 Da.

Physical And Chemical Properties Analysis

Ethyl 3-{[(2,5-diethoxyphenyl)sulfonyl]amino}-3-(4-methylphenyl)propanoate is a solid compound. More detailed physical and chemical properties are not available in the current literature.

Scientific Research Applications

Biochemical Applications

The compound has been used in biochemical research, particularly in the study of drug metabolism. Zmijewski et al. (2006) demonstrated its use in producing mammalian metabolites of LY451395, a biaryl-bis-sulfonamide, using microbial-based surrogate biocatalytic systems for structural characterization through nuclear magnetic resonance spectroscopy (Zmijewski et al., 2006).

Crystallography and Material Science

In material science and crystallography, the compound has been used to study crystal packing interactions. Zhang et al. (2011) explored its utilization in examining rare N⋯π and O⋯π interactions in the crystal packing of related compounds, providing insight into non-covalent interactions in solid-state chemistry (Zhang et al., 2011).

Synthesis of Amino Acid Derivatives

Kantam et al. (2010) described the use of this compound in the synthesis of α-sulfanyl-β-amino acid derivatives, important for pharmaceuticals with potent biological activity. They used nanocrystalline magnesium oxide in the Mannich-type reaction to achieve this synthesis (Kantam et al., 2010).

Pharmaceutical Compound Analysis

In the field of pharmaceutical research, Vogt et al. (2013) used this compound to study two polymorphic forms of an investigational pharmaceutical compound. They characterized these forms using spectroscopic and diffractometric techniques, highlighting the challenges in analytical and physical characterization of such compounds (Vogt et al., 2013).

Chemical Synthesis

In chemical synthesis, researchers have utilized the compound for various synthetic applications. For example, Qi Ya-juan (2012) used it in the synthesis of dabigatran etexilate mesylate, showing the method's industrial applicability due to simpler purification, lower cost, and mild conditions (Qi Ya-juan, 2012).